Cas no 137910-24-8 (1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester)

137910-24-8 structure
Product name:1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester
1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester
- bis(3,5-dimethylphenyl) benzene-1,3-disulfonate
- 137910-24-8
- DTXSID00768653
-
- Inchi: InChI=1S/C22H22O6S2/c1-15-8-16(2)11-19(10-15)27-29(23,24)21-6-5-7-22(14-21)30(25,26)28-20-12-17(3)9-18(4)13-20/h5-14H,1-4H3
- InChI Key: MHGJGVYADQOELV-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC(=C1)OS(=O)(=O)C2=CC(=CC=C2)S(=O)(=O)OC3=CC(=CC(=C3)C)C)C
Computed Properties
- Exact Mass: 446.08586
- Monoisotopic Mass: 446.08578076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 5.6
Experimental Properties
- PSA: 86.74
1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester Related Literature
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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